Cas no 106140-79-8 (2,4-Pentadienoic acid, 3-ethyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,methyl ester, (E,E)-)

• Product Name: 2,4-Pentadienoic acid, 3-ethyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,methyl ester, (E,E)-
• CAS No: 106140-79-8
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 1172619
• Update Time: 2024-07-25

2,4-Pentadienoic acid, 3-ethyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,methyl ester, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, 3-ethyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,methyl ester, (E,E)-
• 2,4-Pentadienoic acid, 3-ethyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester, (E,E)- (9CI)

• Inchi： 1S/C17H26O2/c1-6-14(12-16(18)19-5)9-10-15-13(2)8-7-11-17(15,3)4/h9-10,12H,6-8,11H2,1-5H3/b10-9+,14-12+
• InChI Key： KCIPYCXNIMRFKE-MSEVIDPPSA-N
• SMILES： C(OC)(=O)/C=C(\CC)/C=C/C1C(C)(C)CCCC=1C

Computed Properties

• Exact Mass: 262.19338

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 351.1±11.0 °C(Predicted)
• PSA: 26.3